6-({3-[(2-methylbenzyl)oxy]-1-azetidinyl}carbonyl)imidazo[2,1-b][1,3]thiazole

• IUPAC Name: imidazo[2,1-b][1,3]thiazol-6-yl-[3-[(2-methylphenyl)methoxy]azetidin-1-yl]methanone
• InChI: InChI=1S/C17H17N3O2S/c1-12-4-2-3-5-13(12)11-22-14-8-20(9-14)16(21)15-10-19-6-7-23-17(19)18-15/h2-7,10,14H,8-9,11H2,1H3
• InChI Key: FIOIZZFKUNCLHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2CN(C2)C(=O)C3=CN4C=CSC4=N3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

The chemical structure mentioned is closely related to various imidazo[2,1-b][1,3]thiazole derivatives, which have been synthesized and studied for their properties and biological activities. These compounds are known for their diverse pharmacological properties, including antimicrobial activities.

Synthesis Analysis

The synthesis of similar compounds, such as various imidazo[2,1-b]thiazole derivatives, typically involves the condensation of appropriate precursors under controlled conditions. For example, new compounds with the core imidazo[2,1-b]thiazole structure were synthesized using methods like UV, IR, 1H-NMR, 13C-NMR, and mass spectra for structural elucidation (Ur et al., 2004).

Molecular Structure Analysis

The molecular structure of imidazo[2,1-b][1,3,4]thiadiazole derivatives, similar to your compound, has been determined through spectroscopic methods and, in some cases, X-ray crystallography, revealing details about the molecular conformation and intramolecular interactions (Banu et al., 2014).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, influenced by their functional groups and molecular structure. Electrophilic substitution reactions, for example, are significant for these molecules, with different substituents influencing the reactivity and outcomes (O'daly et al., 1991).

Mechanism of Action

While the specific mechanism of action of “6-({3-[(2-methylbenzyl)oxy]-1-azetidinyl}carbonyl)imidazo[2,1-b][1,3]thiazole” is not known, imidazo[2,1-b][1,3]thiazole derivatives have been shown to have various biological activities, including antiparasitic, antioxidant, anticonvulsant, and antimicrobial properties. They have also been presented as a new class of antagonists for G-protein-coupled GPR18 and GPR55 receptors.

Future Directions

Research into imidazo[2,1-b][1,3]thiazole derivatives is ongoing, with a focus on exploring their potential biological activities and developing new synthetic methods for their preparation. This research could lead to the development of new therapeutic agents for various medical conditions.